Cas no 2034571-74-7 (N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide)

• Product Name: N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide
• CAS No: 2034571-74-7
• MF: C₂₀H₂₂N₂O₄S
• MW: 386.464684009552
• CID: 6349462
• PubChem ID: 92065279
• Update Time: 2025-10-30

N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide
• N-(2-(furan-2-yl)-2-thiomorpholinoethyl)-7-methoxybenzofuran-2-carboxamide
• F6353-6206
• 2034571-74-7
• AKOS026687900
• N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]-7-methoxy-1-benzofuran-2-carboxamide
• N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-7-methoxy-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H22N2O4S/c1-24-17-5-2-4-14-12-18(26-19(14)17)20(23)21-13-15(16-6-3-9-25-16)22-7-10-27-11-8-22/h2-6,9,12,15H,7-8,10-11,13H2,1H3,(H,21,23)
• InChI Key： UMLJHGCAKDOECH-UHFFFAOYSA-N
• SMILES： S1CCN(CC1)C(C1=CC=CO1)CNC(C1=CC2C=CC=C(C=2O1)OC)=O

Computed Properties

• Exact Mass: 386.13002836g/mol
• Monoisotopic Mass: 386.13002836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 93.2Ų

Additional information on N-2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide

N-2-(Furan-2-yl)-2-(Thiomorpholin-4-yl)ethyl-7-Methoxy-1-Benzofuran-2-Carboxamide (CAS No. 2034571-74-7): An Overview of a Promising Compound in Medicinal Chemistry

N-2-(Furan-2-yl)-2-(Thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide (CAS No. 2034571-74-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its intricate molecular architecture, combines elements from furan, thiomorpholine, and benzofuran moieties, which collectively contribute to its diverse biological activities.

The furan ring, a five-membered heterocyclic compound containing an oxygen atom, is known for its aromatic properties and ability to form stable complexes with various metal ions. This characteristic makes it a valuable component in the design of drugs targeting metalloenzymes and metalloproteins. The thiomorpholine moiety, on the other hand, is a sulfur-containing heterocyclic ring that exhibits strong binding affinity to specific protein targets, making it an attractive scaffold for the development of potent and selective inhibitors. The benzofuran core, a fused aromatic system, adds rigidity and planarity to the molecule, which can enhance its pharmacokinetic properties and improve its ability to cross biological membranes.

Recent studies have highlighted the potential of N-2-(Furan-2-yl)-2-(Thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been reported to inhibit the aggregation of amyloid-beta peptides and reduce oxidative stress, which are critical factors in the pathogenesis of Alzheimer's disease.

In addition to its neuroprotective properties, N-2-(Furan-2-yl)-2-(Thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide has also demonstrated promising antitumor activity. Preclinical studies have shown that the compound can selectively target cancer cells by inducing apoptosis and inhibiting cell proliferation. Its mechanism of action involves the disruption of microtubule dynamics and the modulation of cell cycle checkpoints, which are essential for tumor growth and progression. These findings suggest that this compound could be a valuable candidate for the development of novel anticancer agents.

The 7-methoxy substituent on the benzofuran ring plays a crucial role in enhancing the lipophilicity and metabolic stability of the molecule. This substitution not only improves the oral bioavailability but also reduces the risk of rapid metabolism and clearance from the body. As a result, N-2-(Furan-2-yl)-2-(Thiomorpholin-4-yl)ethyl-7-methoxy-1-benzofuran-2-carboxamide exhibits favorable pharmacokinetic properties, making it suitable for long-term therapeutic use.

Furthermore, recent advances in computational chemistry have facilitated the rational design and optimization of N-2-(Furan-2-yl)-2-(Thiomorpholin-4-y l)ethyl -7-methoxy -1-benzof uran - 2-carboxamide. Molecular docking studies have provided insights into its binding interactions with target proteins, allowing researchers to fine-tune its structure for enhanced potency and selectivity. These computational tools have also helped in identifying potential off-target effects and optimizing the compound's safety profile.

In conclusion, N - 2 - ( Furan - 2 - yl ) - 2 - ( Thiomorpholin - 4 - yl ) ethyl - 7 - methoxy - 1 - benzofuran - 2 - carboxamide (CAS No. 2034571 - 74 - 7) represents a promising lead compound in medicinal chemistry with a wide range of potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical investigation. As research continues to uncover new insights into its mechanisms of action and biological activities, this compound is poised to make significant contributions to the development of innovative therapies for various diseases.